Cas no 70086-38-3 (trans-2-(4-Bromophenyl)-5-propyltetrahydro-2H-pyran)

• Product name: trans-2-(4-Bromophenyl)-5-propyltetrahydro-2H-pyran
• CAS No: 70086-38-3
• MF: C₁₄H₁₉BrO
• MW: 283.204063653946
• CID: 2619927

trans-2-(4-Bromophenyl)-5-propyltetrahydro-2H-pyran Chemical and Physical Properties

Names and Identifiers

• trans-2-(4-Bromophenyl)-5-propyltetrahydro-2H-pyran
• (2R,5S)-2-(4-bromophenyl)-5-propyloxane
• (2R)-2beta-(4-Bromophenyl)-5alpha-propyltetrahydro-2H-pyran

• Inchi： 1S/C14H19BrO/c1-2-3-11-4-9-14(16-10-11)12-5-7-13(15)8-6-12/h5-8,11,14H,2-4,9-10H2,1H3/t11-,14+/m0/s1
• InChI Key： SPEIHKLAKHRGBU-SMDDNHRTSA-N
• SMILES： BrC1C=CC(=CC=1)[C@H]1CC[C@H](CCC)CO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 199
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2